N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide

• Molecular Formula: C28H33NO4S
• Molecular Weight: 479.6 g/mol
• IUPAC Name: N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)-N-(2,4,6-trimethylphenyl)sulfonylcyclohexanecarboxamide
• InChI: InChI=1S/C28H33NO4S/c1-18-15-19(2)27(20(3)16-18)34(31,32)29(28(30)21-9-5-4-6-10-21)22-13-14-26-24(17-22)23-11-7-8-12-25(23)33-26/h13-17,21H,4-12H2,1-3H3
• InChI Key: ZIOFMDYGMJYHRS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C2=CC3=C(C=C2)OC4=C3CCCC4)C(=O)C5CCCCC5)C

Description

N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide, also known as MTS-CHC, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of cysteine proteases and has been shown to have a variety of applications in biochemistry and cell biology.

Mechanism of Action

N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide is a reversible inhibitor of cysteine proteases. It works by binding to the active site of the enzyme, preventing it from cleaving its substrate. The inhibition is competitive, meaning that it competes with the substrate for binding to the active site.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce autophagy in cancer cells, leading to their death. It has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-cancer agent. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide in lab experiments is its potency as an inhibitor of cysteine proteases. It has been shown to be effective at very low concentrations, making it a cost-effective option for researchers. However, one limitation is that it is not specific to a single enzyme, meaning that it may inhibit the activity of multiple cysteine proteases simultaneously.

Future Directions

There are several potential future directions for research involving N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide. One area of interest is its potential as an anti-cancer agent. Studies have shown that it can induce autophagy in cancer cells, leading to their death. Further research is needed to determine its efficacy in vivo and its potential as a treatment for cancer. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Further research is needed to determine its efficacy in vivo and its potential as a treatment for these diseases. Finally, there is potential for the development of more specific inhibitors of cysteine proteases based on the structure of this compound. Further research is needed to determine the feasibility of this approach and the potential benefits it may offer.

Synthesis Methods

The synthesis of N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide involves the reaction of mesitylenesulfonyl chloride with 6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxylic acid. The resulting compound is then treated with thionyl chloride and a tertiary amine to form the final product.

Scientific Research Applications

N-(mesitylsulfonyl)-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylcyclohexanecarboxamide has been used extensively in scientific research as an inhibitor of cysteine proteases. It has been shown to be effective in inhibiting the activity of cathepsin B, cathepsin L, and other cysteine proteases. This has led to its use in a variety of applications, including studies of protein degradation, autophagy, and apoptosis.